![molecular formula C17H18N4O4 B5162843 1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine](/img/structure/B5162843.png)
1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine
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Overview
Description
1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine, also known as NBMPR, is a selective inhibitor of nucleoside transporters. It is commonly used in scientific research to study the mechanisms of nucleoside transport and the effects of nucleoside transporter inhibition.
Mechanism of Action
1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine selectively inhibits the equilibrative nucleoside transporter 1 (ENT1) and the concentrative nucleoside transporter 3 (CNT3). These transporters are responsible for the uptake of nucleosides and nucleoside analogs into cells. Inhibition of these transporters by this compound leads to decreased uptake of nucleosides and nucleoside analogs, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific cell type and experimental conditions. In general, inhibition of nucleoside transporters by this compound can lead to decreased uptake of nucleosides and nucleoside analogs, which can affect DNA synthesis, cell proliferation, and other cellular processes. This compound has also been shown to have anti-inflammatory effects in some cell types.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine in lab experiments is its selectivity for ENT1 and CNT3. This allows researchers to specifically study the effects of nucleoside transporter inhibition without affecting other cellular processes. However, the effects of this compound can vary depending on the specific cell type and experimental conditions, which can make it difficult to interpret results.
Future Directions
There are many potential future directions for research involving 1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine. One area of interest is the development of new nucleoside analogs that can bypass the effects of nucleoside transporter inhibition. Another area of interest is the study of the role of nucleoside transporters in disease processes, such as cancer and viral infections. Additionally, the development of new methods for studying nucleoside transport and the effects of nucleoside transporter inhibition could lead to new insights into cellular processes and the development of new therapeutics.
Synthesis Methods
The synthesis of 1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine involves the reaction of 4-nitrobenzyl chloride with 4-nitrophenylpiperazine in the presence of a base. The resulting product is then purified by column chromatography. The purity and identity of the product can be confirmed by NMR and mass spectrometry.
Scientific Research Applications
1-(4-nitrobenzyl)-4-(4-nitrophenyl)piperazine is widely used in scientific research to study the mechanisms of nucleoside transport and the effects of nucleoside transporter inhibition. It is commonly used in cell culture experiments to investigate the role of nucleoside transporters in the uptake of nucleosides and nucleoside analogs. This compound has also been used in animal studies to evaluate the effects of nucleoside transporter inhibition on the pharmacokinetics and pharmacodynamics of nucleoside analogs.
Properties
IUPAC Name |
1-(4-nitrophenyl)-4-[(4-nitrophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O4/c22-20(23)16-3-1-14(2-4-16)13-18-9-11-19(12-10-18)15-5-7-17(8-6-15)21(24)25/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVNONDCPTRPNHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49679334 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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